Cas no 2228639-37-8 (tert-butyl N-{5-chloro-2-(4-methylpiperidin-4-yl)oxyphenyl}carbamate)

• Product Name: tert-butyl N-{5-chloro-2-(4-methylpiperidin-4-yl)oxyphenyl}carbamate
• CAS No: 2228639-37-8
• MF: C₁₇H₂₅ClN₂O₃
• MW: 340.845003843308
• CID: 5766852
• PubChem ID: 165681887
• Update Time: 2025-07-19

tert-butyl N-{5-chloro-2-(4-methylpiperidin-4-yl)oxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1889951
• tert-butyl N-{5-chloro-2-[(4-methylpiperidin-4-yl)oxy]phenyl}carbamate
• 2228639-37-8
• tert-butyl N-{5-chloro-2-(4-methylpiperidin-4-yl)oxyphenyl}carbamate

• Inchi： 1S/C17H25ClN2O3/c1-16(2,3)23-15(21)20-13-11-12(18)5-6-14(13)22-17(4)7-9-19-10-8-17/h5-6,11,19H,7-10H2,1-4H3,(H,20,21)
• InChI Key： HJNJXRGZHPTCGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)OC1(C)CCNCC1

Computed Properties

• Exact Mass: 340.1553704g/mol
• Monoisotopic Mass: 340.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{5-chloro-2-(4-methylpiperidin-4-yl)oxyphenyl}carbamate

Introduction to tert-butyl N-{5-chloro-2-(4-methylpiperidin-4-yl)oxyphenyl}carbamate (CAS No. 2228639-37-8)

tert-butyl N-{5-chloro-2-(4-methylpiperidin-4-yl)oxyphenyl}carbamate, a compound with the CAS number 2228639-37-8, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a chlorophenyl moiety, and a 4-methylpiperidine ring. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability under various reaction conditions. It can be readily cleaved under acidic conditions, making it useful in the synthesis of amino acids and peptides. The presence of this group in tert-butyl N-{5-chloro-2-(4-methylpiperidin-4-yl)oxyphenyl}carbamate suggests that the compound may serve as a prodrug or intermediate in the synthesis of more complex molecules.

The 5-chloro-2-(4-methylpiperidin-4-yl)oxyphenyl moiety is another key structural feature of this compound. The chlorophenyl group can influence the compound's lipophilicity and biological activity, while the 4-methylpiperidine ring provides additional steric and electronic effects. This combination of functional groups makes the compound a promising candidate for various biological studies, particularly in the context of receptor binding and enzyme inhibition.

Recent research has highlighted the potential therapeutic applications of compounds with similar structures to tert-butyl N-{5-chloro-2-(4-methylpiperidin-4-yl)oxyphenyl}carbamate. For instance, studies have shown that compounds containing 4-methylpiperidine rings can exhibit potent activity against certain neurological disorders, such as Alzheimer's disease and Parkinson's disease. The chlorophenyl moiety has also been associated with anti-inflammatory and analgesic properties, making it a valuable component in drug design.

In the realm of medicinal chemistry, tert-butyl N-{5-chloro-2-(4-methylpiperidin-4-yl)oxyphenyl}carbamate has been investigated for its potential as a lead compound in the development of new drugs. Its unique structure allows for fine-tuning of its pharmacological properties through structural modifications. For example, altering the substituents on the phenyl ring or the piperidine ring can significantly impact the compound's binding affinity to specific receptors or enzymes.

Clinical trials involving similar compounds have shown promising results in terms of safety and efficacy. One notable study published in the Journal of Medicinal Chemistry reported that a closely related compound demonstrated significant efficacy in reducing inflammation and pain in animal models. These findings suggest that tert-butyl N-{5-chloro-2-(4-methylpiperidin-4-yl)oxyphenyl}carbamate may have similar therapeutic potential and warrants further investigation.

The synthesis of tert-butyl N-{5-chloro-2-(4-methylpiperidin-4-yl)oxyphenyl}carbamate involves several steps, including the formation of the tert-butyl carbamate group, the introduction of the chlorophenyl moiety, and the coupling with the 4-methylpiperidine ring. These synthetic routes are well-documented in the literature and can be optimized for large-scale production if needed.

In conclusion, tert-butyl N-{5-chloro-2-(4-methylpiperidin-4-yl)oxyphenyl}carbamate (CAS No. 2228639-37-8) is a promising compound with a unique structure that holds significant potential for therapeutic applications. Its combination of functional groups makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its biological activity and potential clinical uses.